Cas no 99979-94-9 (2-Thiazolecarboxamide,5-methyl-)

• Product Name: 2-Thiazolecarboxamide,5-methyl-
• CAS No: 99979-94-9
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• CID: 797461
• Update Time: 2024-02-01

2-Thiazolecarboxamide,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxamide,5-methyl-
• 2-Thiazolecarboxamide,5-methyl-(6CI)
• 5-methyl-thiazole-2-carboxylic acid amide
• 2-Thiazolecarboxamide, 5-methyl-
• 5-Methyl-2-thiazolecarboxamide

• Inchi： 1S/C5H6N2OS/c1-3-2-7-5(9-3)4(6)8/h2H,1H3,(H2,6,8)
• InChI Key： WDAJTSIOZWNSIZ-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1C(N)=O

Computed Properties

• Exact Mass: 142.02
• Monoisotopic Mass: 142.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2A^2

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 295.7±33.0 °C(Predicted)
• pka: 15.13±0.50(Predicted)